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Compound of Interest

2,3-Dichloro-2'-morpholinomethyl!
Compound Name:

benzophenone
CAS No.: 898750-98-6
Cat. No.: B1615207

Get Quote

\ J

Current Status: Operational Ticket Focus: Minimizing Byproduct Formation in Intermediate
Synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Introduction: The Convergent Pathway

Welcome to the Tazemetostat Synthesis Support Center. This guide addresses the specific
process chemistry challenges encountered during the scale-up of EPZ-6438.

The synthesis of Tazemetostat is convergent, relying on the coupling of two complex
fragments: the Pyridone-Methylamine (Fragment A) and the Biphenyl-Carboxylic Acid
(Fragment B).[1] High-purity isolation of these intermediates is critical, as downstream
purification of the final APl is complicated by the poor solubility of the pyridone core.[1]

Master Synthesis Workflow
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Figure 1: Convergent synthesis strategy for Tazemetostat, highlighting the critical Suzuki and

Amide coupling junctions.[1]

Module 1: The Biphenyl System (Suzuki-Miyaura
Coupling)

Context: The formation of the biphenyl core involves coupling a highly substituted aryl bromide
with a morpholino-phenyl boronic acid.[1] Common Failure Mode: Formation of Impurity SZ-1
(Homocoupling Dimer) and Impurity SZ-2 (Protodeboronation).[1]

Troubleshooting Guide: Impurity Profiling
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Symptom

Probable Impurity

Root Cause

Corrective Action

New peak at RRT
~1.2 (High MW)

Homocoupling Dimer

(Biaryl ether)

Oxygen presence in
the reactor or
excessive catalyst

loading.[1]

Sparging Protocol:
Switch from
vacuum/backfill to
subsurface sparging
with Argon for 30
mins. Reduce Pd

loading.

Peak at RRT ~0.8
(Mass = Product - Aryl
Ring)

Protodeboronation

(Des-boron arene)

Reaction temperature
too high or base
concentration too
aggressive (high pH).
[1]

Base Switch: Replace
with

or reduce water ratio.

Lower temp to 75°C.

Black Precipitate early

in reaction

Palladium Black
(Catalyst death)

Ligand instability or
poor solvent

degassing.[1]

Ligand Stabilization:

Ensure excess ligand

(e.qg.,

or S-Phos) relative to
Pd.[1]

Deep Dive: Controlling the Homocoupling Dimer

The homocoupling of the boronic acid is an oxidative process often facilitated by Pd(ll) species
in the presence of oxygen.

Optimized Protocol (Low-Impurity):

e Solvent System: Use 1,4-Dioxane/Water (4:1).[1] Avoid ethanol if transesterification is
observed.[1]

e Degassing: Do NOT rely on simple sonication.[1] Use a subsurface sparge with Nitrogen or
Argon for at least 30 minutes before adding the catalyst.[1]

o Catalyst Addition: Add

(or similar) last, under a positive pressure of inert gas.[1]
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o Temperature Ramp: Heat rapidly to 80-90°C. Slow heating promotes deboronation over
cross-coupling.

Module 2: Reductive Amination (The Aniline Core)

Context: Installing the tetrahydropyran and ethyl groups onto the aniline nitrogen (Intermediate
370 in patents). Common Failure Mode:Over-alkylation or Incomplete Conversion.[1]

FAQ: Sequential Alkylation Strategy

Q: Why am | seeing significant diethyl impurity? A: This occurs if acetaldehyde is introduced
before the tetrahydropyran ring is fully installed.[1] The steric bulk of the pyran ring is
necessary to control the selectivity of the second alkylation.[1]

Q: The reaction stalls at the imine stage.[1] Should | add acid? A: Yes, but cautiously.
e Protocol: Use Acetic Acid (AcOH) as a catalyst (1-2 eq).
e Reducing Agent: Switch from Sodium Cyanoborohydride (

) to Sodium Triacetoxyborohydride (

). STAB is milder and less likely to reduce the ketone/aldehyde before it forms the imine.[1]
Step-by-Step Priority:
» React Aniline + 4-Oxanone + STAB + AcOH
Mono-alkylated intermediate.[1]
« Isolate or verify >98% conversion.
e Add Acetaldehyde + STAB
Desired Dialkyl Product.[1]

Module 3: Final Amide Coupling (The Bottleneck)

Context: Coupling the Biphenyl Acid (Fragment B) with the Pyridone Methylamine (Fragment
A). Common Failure Mode:Gelation/Precipitation leading to entrapment of impurities, or
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Epimerization (though less risky here due to achiral benzylic position, regioselectivity remains
key).[1]

Troubleshooting Guide: Solubility & Reagents

The pyridone moiety has high lattice energy and poor solubility in non-polar solvents (DCM,
EtOAc).[1]

Scenario:Reaction mixture turns into a thick slurry; conversion stops at 60%.

Root Cause Analysis: The activated ester (formed by EDC/HOBt or HATU) precipitates out of
solution before the amine can attack, or the amine itself is protonated and insoluble.

Recommended System:
e Solvent:DMSO or DMF is mandatory for the amine solubility.[1]

e Coupling Reagent:HATU is preferred over EDC for difficult steric couplings, but T3P
(Propylphosphonic anhydride) is the superior choice for scale-up due to easier workup
(water-soluble byproducts).[1]

» Base: Diisopropylethylamine (DIPEA).[1] Ensure pH is >8 to keep the amine free.[1]

Logic Tree: Amide Coupling Optimization
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Issue: Low Yield in Amide Coupling

Is the mixture homogeneous?

No Yes
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Figure 2: Decision matrix for troubleshooting the final amide coupling step.
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o Describes the biological rationale and chemical structure confirm
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Miyaura Coupling. Chemical Society Reviews, 43, 412-443.[1] Link

o Authoritative review on minimizing protodeboronation and homocoupling in Suzuki
reactions.

e Dunetz, J. R., et al. (2016).[1] Large-Scale Applications of Amide Coupling Reagents for the
Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140-177.
[1] Link[1]

o Source for T3P vs HATU selection logic in process chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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